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Compound of Interest

Compound Name: Methyl fluorosulfonate

Cat. No.: B1210642 Get Quote

Technical Support Center: Methyl
Fluorosulfonate
This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals working with methyl
fluorosulfonate (CAS 421-20-5). Given its extreme toxicity, all procedures must be conducted

with the utmost caution.

Frequently Asked Questions (FAQs)
Q1: What is methyl fluorosulfonate and why is it considered so hazardous?

Methyl fluorosulfonate, often nicknamed "Magic Methyl," is a powerful and highly reactive

methylating agent used in organic synthesis.[1][2][3] Its extreme hazard profile stems from

several properties:

Acute Toxicity: It is fatal if inhaled and toxic if swallowed or in contact with skin.[4][5] The

lethal concentration (LC50) in rats is approximately 5-6 ppm, a toxicity level comparable to

phosgene.[2][6] There has been at least one reported human fatality from accidental

exposure.[5][7]

Corrosivity: It is a strong irritant that can cause severe chemical burns to the skin, eyes, and

respiratory tract.[8]
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Reactivity: It reacts violently with water, steam, and acids, which can evolve corrosive

vapors.[8]

Mutagenicity: As a potent alkylating agent, it can damage DNA, making it a potential

mutagen and carcinogen.[3][4]

Q2: Are there established occupational exposure limits (OELs) for methyl fluorosulfonate?

There are no specific Permissible Exposure Limits (PELs) from OSHA or Threshold Limit

Values (TLVs) from ACGIH established for methyl fluorosulfonate.[9][10] Given its high

toxicity, all work must be conducted under the principle of keeping exposure as low as

reasonably achievable. Engineering controls, such as a certified chemical fume hood, are

mandatory.

Q3: What are the immediate signs of exposure?

Exposure can cause severe irritation to the eyes, skin, and respiratory tract.[8] Inhalation may

lead to pulmonary edema (fluid in the lungs), which can be delayed and is a life-threatening

emergency.[4][6] Symptoms of pulmonary edema include shortness of breath, coughing, and

wheezing.

Q4: Can I substitute methyl fluorosulfonate with a safer alternative?

Yes, due to its extreme hazards, methyl fluorosulfonate has been largely replaced in many

applications by other strong methylating agents like methyl trifluoromethanesulfonate (methyl

triflate), which is considered less volatile and less acutely toxic, though still highly hazardous.[2]

The feasibility of substitution must be assessed for each specific chemical reaction.
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Issue Encountered Possible Cause Recommended Action

Accidental Spill (Small)
Improper handling; Container

failure

Evacuate the immediate area.

Ensure you are wearing full

PPE (See Q5). Cover the spill

with an inert absorbent

material (e.g., vermiculite,

sand). Do not use combustible

materials. Collect the absorbed

material using non-sparking

tools and place it into a sealed,

labeled container for

hazardous waste disposal.

Ventilate the area and wash

the spill site once the material

is removed.

Strong, Irritating Odor

Detected

Leaking container; Inadequate

ventilation

Do not attempt to locate the

source without proper

respiratory protection.

Evacuate the lab immediately

and notify your institution's

Environmental Health & Safety

(EHS) department. If you are

trained and equipped with a

self-contained breathing

apparatus (SCBA), you may

re-enter to secure the

container, but this should only

be done by emergency

responders.

Visible Fumes When Opening

Bottle

Reaction with atmospheric

moisture

This indicates the presence of

moisture. The reagent is highly

sensitive. Ensure you are

working under an inert

atmosphere (e.g., nitrogen or

argon) and that all glassware

is scrupulously dried before
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use. Store the container with a

tight-fitting cap, sealed with

paraffin tape.

Skin or Eye Contact
Inadequate PPE; Accidental

splash

This is a medical emergency.

Immediately flush the affected

skin or eyes with copious

amounts of water for at least

15 minutes. For skin contact,

remove all contaminated

clothing while flushing. For eye

contact, hold the eyelids open

to ensure complete irrigation.

Seek immediate medical

attention without delay.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for methyl fluorosulfonate.
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Property Value Source(s)

CAS Number 421-20-5 [2][6][8]

Molecular Formula CH₃FO₃S [2][6][8]

Molecular Weight 114.10 g/mol [4][6]

Appearance
Colorless liquid with an

ethereal odor
[8]

Density 1.41 - 1.45 g/mL [1][6]

Boiling Point 92 - 94 °C [2][6]

Melting Point -95 °C [6][8]

Flash Point 10 °C [8]

Vapor Pressure 57.3 mmHg at 25°C [8]

Toxicity (Inhalation) LC50 (rat, 1 hr): 5-6 ppm [5][6]

Toxicity (Oral) LD50 (mouse): <112 mg/kg [6]

Experimental Protocols
General Protocol for Handling Methyl Fluorosulfonate in
a Methylation Reaction
This protocol provides a general workflow. It must be adapted for specific experimental

conditions and performed only by trained personnel within a designated area and with prior

EHS approval.

1. Preparation and Pre-Reaction Setup:

Designated Area: All work must be conducted in a certified, high-performance chemical fume
hood.
Inert Atmosphere: Assemble all glassware, ensuring it is oven-dried and cooled under an
inert atmosphere (nitrogen or argon). Use septa and cannulation techniques for liquid
transfers.
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Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, a face
shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or a suitable laminate).
Ensure a safety shower and eyewash station are immediately accessible.
Spill Kit: Have a spill kit containing inert absorbent material, non-sparking tools, and a waste
container ready.

2. Reagent Handling and Reaction:

Allow the methyl fluorosulfonate container to equilibrate to room temperature before
opening to prevent moisture condensation.
Using a syringe or cannula under positive inert gas pressure, carefully transfer the required
amount of methyl fluorosulfonate to the reaction vessel, which is pre-charged with solvent
and the substrate to be methylated.
Perform the addition slowly and, if necessary, cool the reaction vessel in an ice bath to
control any exothermic reaction.
Maintain the inert atmosphere throughout the reaction.

3. Reaction Quench and Workup:

Upon completion, the reaction must be quenched carefully. A common method is the slow
addition of a nucleophilic solvent like methanol or isopropanol while cooling the reaction
vessel. Never quench with water directly due to the violent reaction.
After quenching, the mixture can be worked up using standard laboratory procedures.

4. Decontamination and Disposal:

Decontaminate all glassware and equipment that came into contact with methyl
fluorosulfonate. Rinse with a suitable solvent (e.g., methanol) to react with any residue. The
rinsate must be collected as hazardous waste.
Dispose of all waste, including unused reagent, reaction mixtures, and contaminated
materials, in accordance with institutional and regulatory guidelines for highly toxic and
reactive waste.
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Diagram 1: Safe Handling Workflow for Methyl Fluorosulfonate
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Caption: Logical workflow for safe experiment execution.
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Diagram 2: Hazard Profile of Methyl Fluorosulfonate
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Caption: Interrelation of primary chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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